4-(2-Chloro-pyridin-4-ylmethyl)-phenylamine

• Molecular Formula: C12H11ClN2
• Molecular Weight: 218.68 g/mol
• IUPAC Name: 4-[(2-chloropyridin-4-yl)methyl]aniline
• InChI: InChI=1S/C12H11ClN2/c13-12-8-10(5-6-15-12)7-9-1-3-11(14)4-2-9/h1-6,8H,7,14H2
• InChI Key: ZKSLLOGXHIZIHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC(=NC=C2)Cl)N

Description

4-(2-Chloro-pyridin-4-ylmethyl)-phenylamine is a useful research compound. Its molecular formula is C12H11ClN2 and its molecular weight is 218.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-(2-Chloro-pyridin-4-ylmethyl)-phenylamine was prepared by a method analogous to that described for 4-(2-trifluoromethyl-pyridin-4-ylmethyl)-phenylamine (Intermediate 2P), starting from ethyl (4-nitrophenyl) acetate and 2-chloro-4-nitro-pyridine. 1H NMR (CHCl3-d) δ 8.23 (dd, J=5.1, 0.5 Hz, 1H), 7.11 (m, 1H), 7.01 (m, 1H), 6.95 (m, 2H), 6.65 (m, 2H), 3.83 (s, 2H).

Synthesis routes and methods II

Procedure details

4-(2-Chloro-pyridin-4-ylmethyl)-phenylamine was prepared by a method analogous to that described for 4-(2-trifluoromethyl-pyridinylmethyl)-phenylamine (Intermediate 2P), starting from ethyl(4-nitrophenyl)acetate and 2-chloro-4-nitro-pyridine. 1H NMR (CHCl3-d) δ 8.23 (dd, J=5.1, 0.5 Hz, 1H), 7.11 (m, 1H), 7.01 (m, 1H), 6.95 (m, 2H), 6.65 (m, 2H), 3.83 (s, 2H).